Cas no 57764-43-9 (4-hydroxy-1,2-benzoxazole-3-carboxylic acid)

• Product Name: 4-hydroxy-1,2-benzoxazole-3-carboxylic acid
• CAS No: 57764-43-9
• MF: C₈H₅NO₄
• MW: 179.129602193832
• CID: 2843607
• PubChem ID: 136239841
• Update Time: 2025-04-21

4-hydroxy-1,2-benzoxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxybenzo[d]isoxazole-3-carboxylic acid
• 1,2-Benzisoxazole-3-carboxylic acid, 4-hydroxy-
• OC1=CC=CC2=C1C(=NO2)C(=O)O
• 4-Hydroxy-1,2-benzoisoxazole-3-carboxylic acid
• 4-HYDROXY-1,2-BENZOXAZOLE-3-CARBOXYLIC ACID
• 57764-43-9
• 4-Hydroxybenzo[d]isoxazole-3-carboxylicacid
• CS-0453890
• 4-hydroxy-1,2-benzoxazole-3-carboxylic acid

• MDL： MFCD20642566
• Inchi： 1S/C8H5NO4/c10-4-2-1-3-5-6(4)7(8(11)12)9-13-5/h1-3,10H,(H,11,12)
• InChI Key： ZDEFLZLIUMEXOE-UHFFFAOYSA-N
• SMILES： O1C2C=CC=C(C=2C(C(=O)O)=N1)O

Computed Properties

• Exact Mass: 179.02185764 g/mol
• Monoisotopic Mass: 179.02185764 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 83.6
• Molecular Weight: 179.13

4-hydroxy-1,2-benzoxazole-3-carboxylic acid Security Information

• Storage Condition：(BD334696)